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Introduction

GW501516, also known as Cardarine, is a potent and selective agonist for the Peroxisome

Proliferator-Activated Receptor Delta (PPARδ).[1][2] PPARs are nuclear hormone receptors

that regulate gene expression involved in cellular differentiation, metabolism, and energy

homeostasis.[3] GW501516 was initially developed for the potential treatment of metabolic and

cardiovascular diseases, such as obesity, diabetes, and dyslipidemia.[1][4] In cell culture

models, it is a valuable tool for investigating the roles of PPARδ in various biological processes,

including fatty acid oxidation, inflammation, and cell proliferation.[3][5]

Mechanism of Action: GW501516 exhibits high affinity (Kᵢ = 1 nM) and potency (EC₅₀ = 1 nM)

for PPARδ, with over 1,000-fold selectivity compared to PPARα and PPARγ.[1] Upon binding,

the GW501516-PPARδ complex recruits coactivators like PGC-1α, leading to the upregulation

of genes involved in fatty acid metabolism and energy expenditure.[1][5]

Important Safety Note: The clinical development of GW501516 was halted in 2007 after animal

studies revealed that the drug caused cancer to develop rapidly in several organs.[1][6]

Consequently, GW501516 is not approved for human use and should be handled with

appropriate laboratory safety precautions. It is intended for in vitro research purposes only.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15952939#bc-rfq
https://en.wikipedia.org/wiki/GW501516
https://www.selleckchem.com/products/GW501516.html
https://www.scivisionpub.com/pdfs/gw501516-cardarine-pharmacological-and-clinical-effects-2879.pdf
https://en.wikipedia.org/wiki/GW501516
https://www.big-green-gathering.com/exploring-the-benefits-of-quality-gw-501516-a-comprehensive-guide-for-researchers/
https://www.scivisionpub.com/pdfs/gw501516-cardarine-pharmacological-and-clinical-effects-2879.pdf
https://pubmed.ncbi.nlm.nih.gov/17869249/
https://en.wikipedia.org/wiki/GW501516
https://en.wikipedia.org/wiki/GW501516
https://pubmed.ncbi.nlm.nih.gov/17869249/
https://en.wikipedia.org/wiki/GW501516
https://healthymale.org.au/health-article/cardarine-or-gw1516-what-you-need-to-know
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Quantitative data from various studies are summarized below for easy reference and

comparison.

Table 1: Physicochemical Properties of GW501516

Property Value Reference

IUPAC Name

{2-methyl-4-[({4-methyl-2-
[4-
(trifluoromethyl)phenyl]-1,
3-thiazol-5-
yl}methyl)sulfanyl]-2-
methylphenoxy}acetic acid

[1]

Formula C₂₁H₁₈F₃NO₃S₂ [1]

Molar Mass 453.49 g/mol [1]

Potency (EC₅₀) 1 nM [1]

Affinity (Kᵢ) 1 nM [1]

| Target | PPARδ |[1][2] |

Table 2: Solubility of GW501516

Solvent Solubility Notes Reference

DMSO
91 mg/mL (200.66
mM)

Use fresh,
anhydrous DMSO
for best results.

[2]

Aqueous Buffer Low
Direct dissolution is

not recommended.
[7]

| DMF | Soluble | Can be used as an alternative to DMSO for stock solutions. |[7] |
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Table 3: Summary of GW501516 Applications in Cell Culture
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Cell Line Concentration
Incubation
Time

Key Observed
Effect(s)

Reference

Mia PaCa-2

(Pancreatic

Cancer)

500 nM 24 - 72 h

Reduced
TNFα-induced
inflammatory
signaling;
increased
expression of
anti-
inflammatory
genes.

[8]

BxPc-3

(Pancreatic

Cancer)

500 nM 24 h

Abrogated TNFα-

induced pro-

inflammatory

signaling.

[8]

LX-2 (Human

Hepatic Stellate)
Not specified Not specified

Stimulated cell

proliferation via

p38 and JNK

MAPK pathways.

[9]

L6 Myotubes

(Rat Skeletal

Muscle)

Not specified Not specified

Increased fatty

acid β-oxidation;

no direct effect

on glucose

uptake or insulin

sensitivity.

[2][5]

C2C12 Myotubes

(Mouse Skeletal

Muscle)

5 µM 16 h

Increased

expression of

genes for fatty

acid metabolism

(Cpt-1, Pdk-4).

[10]

AC16 (Human

Cardiomyocytes)

0.25 mmol/L

Palmitate +

GW501516

Not specified Reduced

inflammatory

response to

[3][11]
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Cell Line Concentration
Incubation
Time

Key Observed
Effect(s)

Reference

palmitate

exposure.

C666-1

(Nasopharyngeal

Carcinoma)

Dose-dependent 72 h

Inhibited cell

proliferation and

colony formation;

induced G2/M

phase arrest and

apoptosis.

[12]

Endothelial

Progenitor Cells

(EPCs)

Not specified Not specified

Induced MMP-9

expression,

leading to IGF-

1R activation in

surrounding

cells.

[13]

| HaCaT (Human Keratinocytes) | Not specified | Not specified | Prevented TNF-α-induced

Nuclear Factor κB (NF-κB) activation. |[3] |

Experimental Protocols
Protocol 1: Preparation of GW501516 Stock and Working
Solutions
Objective: To prepare a concentrated stock solution of GW501516 in DMSO and dilute it to a

final working concentration in cell culture medium. Direct dissolution in aqueous media is not

recommended due to low solubility.[7]

Materials:

GW501516 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Sterile, complete cell culture medium appropriate for your cell line

Procedure:

Prepare a 10 mM Stock Solution:

Accurately weigh 4.535 mg of GW501516 powder.[7]

Add 1 mL of anhydrous DMSO to the powder in a sterile tube.[7]

Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C

water bath can assist dissolution.[7]

Storage and Aliquoting:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw

cycles.

Prepare a Working Solution:

Thaw a single aliquot of the 10 mM stock solution at room temperature.[7]

Perform a serial dilution of the stock solution into your complete cell culture medium to

achieve the desired final concentration.

Example for a 500 nM working solution:

Add 1 µL of 10 mM stock solution to 20 mL of cell culture medium (1:20,000 dilution).

Alternatively, for smaller volumes, perform an intermediate dilution first. For instance,

add 1 µL of 10 mM stock to 99 µL of medium to get a 100 µM solution, then add 5 µL of

this intermediate solution to 995 µL of medium to get the final 500 nM concentration.

Gently mix the final working solution by pipetting or inverting the tube. Use immediately.[7]
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Vehicle Control: Prepare a vehicle control medium containing the same final concentration of

DMSO as your highest concentration working solution (e.g., if your final dilution is 1:1000,

the DMSO concentration is 0.1%).

Protocol 2: General Protocol for Cell Treatment
Objective: To treat adherent cells in culture with GW501516 to study its biological effects.

Procedure:

Cell Seeding: Seed your cells in appropriate culture vessels (e.g., 6-well plates, 10 cm

dishes) at a density that will ensure they are in the exponential growth phase (typically 60-

80% confluency) at the time of treatment. Allow cells to adhere and recover overnight.

Preparation for Treatment:

Aspirate the old culture medium from the cells.

Wash the cells once with sterile Phosphate-Buffered Saline (PBS).

Treatment Application:

Add the pre-warmed GW501516 working solution (prepared in Protocol 1) to the

appropriate wells/dishes.

Add the vehicle control medium to the control wells/dishes.

Incubation: Incubate the cells for the desired experimental duration (e.g., 16, 24, 48, or 72

hours) under standard culture conditions (e.g., 37°C, 5% CO₂).[8][10][12]

Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as:

Gene Expression Analysis: RNA extraction followed by qPCR or RNA-seq.

Protein Analysis: Cell lysis for Western blotting or ELISA.

Cell Viability/Proliferation Assays: MTT, WST-1, or cell counting assays.
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Functional Assays: Fatty acid oxidation measurements, glucose uptake assays, etc.

Visualizations: Workflows and Signaling Pathways
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Caption: General experimental workflow for cell culture studies using GW501516.
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Caption: Core signaling pathway of GW501516 via PPARδ activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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